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Compound of Interest

Compound Name: XY101

Cat. No.: B2378889 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Name: Anti-p-Akt (Ser473) Monoclonal
Antibody (XY101)
Introduction
The XY101 monoclonal antibody is a high-affinity recombinant rabbit antibody designed to

specifically detect the phosphorylated form of Akt (also known as Protein Kinase B) at the

serine 473 residue. The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell

proliferation, survival, and metabolism.[1] Dysregulation of this pathway is a common event in a

wide range of human cancers, making the detection of activated Akt a key area of research in

oncology and drug development.[1] The XY101 antibody is a valuable tool for researchers

investigating the activation state of the Akt signaling pathway in tissue samples.

Applications
The XY101 antibody has been validated for use in a variety of immunoassay techniques. The

recommended starting dilutions for common applications are listed below. However, optimal

dilutions should be determined by the end-user.
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Application Recommended Dilution

Immunohistochemistry (Paraffin) 1:100 - 1:500

Immunocytochemistry 1:200 - 1:1000

Western Blotting 1:1000 - 1:2000

Flow Cytometry 1:50 - 1:200

Immunohistochemistry Protocol for Paraffin-
Embedded Tissues
This protocol provides a general guideline for immunohistochemical staining of paraffin-

embedded tissue sections with the XY101 antibody. Optimization may be required for specific

tissue types and experimental conditions.

Materials Required:

XY101 Antibody

Paraffin-embedded tissue sections on positively charged slides

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Solution (e.g., 10mM Sodium Citrate, pH 6.0)

Wash Buffer (e.g., Tris-buffered saline with 0.1% Tween-20, TBS-T)

Blocking Buffer (e.g., 10% normal goat serum in TBS-T)

Biotinylated secondary antibody

Streptavidin-HRP
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DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium

Protocol Steps:

Deparaffinization and Rehydration:

Immerse slides in xylene for 5 minutes (repeat twice).

Immerse slides in 100% ethanol for 3 minutes (repeat twice).

Immerse slides in 95% ethanol for 3 minutes.

Immerse slides in 70% ethanol for 3 minutes.

Rinse slides in deionized water.

Antigen Retrieval:

Pre-heat Antigen Retrieval Solution to 95-100°C.

Immerse slides in the pre-heated solution and incubate for 20 minutes.

Allow slides to cool to room temperature (approximately 20 minutes).

Rinse slides with deionized water and then with Wash Buffer.

Blocking:

Incubate sections with Blocking Buffer for 1 hour at room temperature to block non-specific

antibody binding.

Primary Antibody Incubation:

Dilute the XY101 antibody to the desired concentration in Blocking Buffer.
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Incubate sections with the diluted primary antibody overnight at 4°C in a humidified

chamber.

Secondary Antibody Incubation:

Rinse slides with Wash Buffer (3 times for 5 minutes each).

Incubate sections with the biotinylated secondary antibody for 1 hour at room temperature.

Detection:

Rinse slides with Wash Buffer (3 times for 5 minutes each).

Incubate sections with Streptavidin-HRP for 30 minutes at room temperature.

Rinse slides with Wash Buffer (3 times for 5 minutes each).

Apply DAB substrate and monitor for color development (typically 1-10 minutes).

Rinse slides with deionized water to stop the reaction.

Counterstaining and Mounting:

Counterstain with hematoxylin for 1-2 minutes.

Rinse with deionized water.

Dehydrate sections through graded ethanol and xylene.

Mount coverslip with permanent mounting medium.

Experimental Data
The following table summarizes the performance of the XY101 antibody in

immunohistochemical analysis of various human cancer tissue microarrays. Staining intensity

was scored on a scale of 0 (no staining) to 3+ (strong staining).
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Tissue Type Number of Cases
Percentage of
Positive Cases (%)

Predominant
Staining Intensity

Breast Carcinoma 50 78 2+

Lung Carcinoma 45 65 2+

Colon Carcinoma 60 72 1+

Prostate Carcinoma 40 85 3+

Normal Adjacent

Tissue
30 10 0/1+

Signaling Pathway and Workflow Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3K

Activation

PIP3

Converts PIP2 to

PIP2

PDK1

Akt

p-Akt (Ser473)
Target of XY101

mTORC2

Phosphorylates

mTORC1

Activates

Inhibition of
Apoptosis

Promotes

Cell Growth &
Proliferation

Promotes

Click to download full resolution via product page

Caption: PI3K/Akt/mTOR Signaling Pathway targeted by XY101.
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Caption: Immunohistochemistry Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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